Cas no 1492600-25-5 (4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid)

• Product Name: 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid
• CAS No: 1492600-25-5
• MF: C₁₃H₁₇NO₂
• MW: 219.279583692551
• MDL: MFCD21156617
• CID: 4785703
• Update Time: 2025-10-29

4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid

• MDL： MFCD21156617
• Inchi： 1S/C13H17NO2/c1-14(12-3-2-4-12)9-10-5-7-11(8-6-10)13(15)16/h5-8,12H,2-4,9H2,1H3,(H,15,16)
• InChI Key： WTNLIAIVIKVFSL-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)CN(C)C1CCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• XLogP3: -0.1
• Topological Polar Surface Area: 40.5

Additional information on 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid

Comprehensive Overview of 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid (CAS No. 1492600-25-5)

4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid (CAS No. 1492600-25-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique cyclobutyl and benzoic acid moieties, is a promising candidate for drug development due to its potential therapeutic applications. The methylamino substitution on the cyclobutyl ring enhances its bioavailability, making it a subject of interest for researchers exploring novel small-molecule inhibitors and modulators.

In recent years, the demand for 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid has surged, particularly in the context of targeted drug delivery and precision medicine. With the rise of AI-driven drug discovery, this compound has been frequently searched in databases like PubChem and ChemSpider, reflecting its relevance in computational chemistry and molecular docking studies. Its structural flexibility allows it to interact with various biological targets, including G-protein-coupled receptors (GPCRs) and enzyme inhibitors, which are hot topics in modern pharmacology.

The synthesis of 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid involves multi-step organic reactions, often starting with the functionalization of benzoic acid derivatives and subsequent cyclobutylamine incorporation. Researchers have optimized these processes to improve yield and purity, addressing challenges such as stereoselectivity and reaction scalability. These advancements align with the growing focus on green chemistry and sustainable synthesis, which are critical for reducing environmental impact in pharmaceutical manufacturing.

From a commercial perspective, 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid is often supplied by fine chemical manufacturers and custom synthesis providers. Its applications extend beyond pharmaceuticals, including use in material science for designing functional polymers and coating additives. The compound's carboxylic acid group enables further derivatization, making it a versatile building block for high-value intermediates in organic chemistry.

As the scientific community continues to explore 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid, its potential in neurodegenerative disease research and cancer therapeutics has become a focal point. Studies suggest its efficacy in modulating cell signaling pathways, particularly those involving kinase inhibition. This aligns with trending searches on platforms like Google Scholar, where queries such as "small molecules for kinase targets" and "cyclobutyl derivatives in drug design" are increasingly common.

In conclusion, 4-{[Cyclobutyl(methyl)amino]methyl}benzoic acid (CAS No. 1492600-25-5) represents a compelling example of how structural innovation in organic chemistry can drive advancements in biomedical research. Its multifaceted applications, coupled with its relevance to cutting-edge technologies like AI-assisted drug discovery, position it as a compound of enduring significance. Future research will likely uncover even broader utilities, solidifying its role in the next generation of therapeutic agents and functional materials.